![molecular formula C9H18N2O2 B137553 ACETAMIDE,N-[4-(HYDROXYMETHYL)-1-METHYL-PIPERIDIN-4-YL]- CAS No. 141652-71-3](/img/structure/B137553.png)
ACETAMIDE,N-[4-(HYDROXYMETHYL)-1-METHYL-PIPERIDIN-4-YL]-
Cat. No. B137553
M. Wt: 186.25 g/mol
InChI Key: JHGJZJGWJBZWHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05852029
Procedure details
4-amino-4-hydroxymethyl-1-methylpiperidine (2.95 g, 0.02 mole), potassium carbonate (6.5 g, 0.047 mole) and acetic anhydride (8.5 g, 0.08 mole) in methanol were mixed at room temperature for two hours. Sodium hydroxide was added for neutralization and the solution extracted with chloroform. After evaporation the white solid obtained was crystallized with warm acetone affording 4-acetamido-4-hydroxymethyl-1-methylpiperidine (1.67 g, 0.009 mole, 45% yield).
Yield
45%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1([CH2:9][OH:10])[CH2:7][CH2:6][N:5]([CH3:8])[CH2:4][CH2:3]1.C(=O)([O-])[O-].[K+].[K+].[C:17](OC(=O)C)(=[O:19])[CH3:18].[OH-].[Na+]>CO>[C:17]([NH:1][C:2]1([CH2:9][OH:10])[CH2:7][CH2:6][N:5]([CH3:8])[CH2:4][CH2:3]1)(=[O:19])[CH3:18] |f:1.2.3,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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2.95 g
|
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Type
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reactant
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Smiles
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NC1(CCN(CC1)C)CO
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Name
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Quantity
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6.5 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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8.5 g
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Type
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reactant
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Smiles
|
C(C)(=O)OC(C)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
CO
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the solution extracted with chloroform
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CUSTOM
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Type
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CUSTOM
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Details
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After evaporation the white solid
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CUSTOM
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Type
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CUSTOM
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|
Details
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obtained
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CUSTOM
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Type
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CUSTOM
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|
Details
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was crystallized with warm acetone
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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C(C)(=O)NC1(CCN(CC1)C)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.009 mol | |
| AMOUNT: MASS | 1.67 g | |
| YIELD: PERCENTYIELD | 45% | |
| YIELD: CALCULATEDPERCENTYIELD | 45% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
